Cas no 504-84-7 (Erysolin)

• Product Name: Erysolin
• CAS No: 504-84-7
• MF: C₆H₁₁NO₂S₂
• MW: 193.287039041519
• CID: 368723
• PubChem ID: 3080557
• Update Time: 2025-04-19

Erysolin Chemical and Physical Properties

Names and Identifiers

• Butane,1-isothiocyanato-4-(methylsulfonyl)-
• 1-isothiocyanato-4-methylsulfonylbutane
• Erysolin
• ERYSOLIN(RG)(PLEASE CALL)
• 4-methanesulfonyl-butyl isothiocyanate
• 4-Methansulfonyl-butylisothiocyanat
• KBio2_004283
• SDCCGMLS-0066701.P001
• Butane, 1-isothiocyanato-4-(methylsulfonyl)-
• Spectrum3_001471
• CCG38863
• NCGC00095655-01
• CCG-38863
• KBio1_001672
• 1-Isothiocyanato-4-(methylsulphonyl)butane
• KBio2_006851
• 4-Isothiocyanatobutyl methyl sulfone
• Spectrum4_001909
• RC3ZLS8P7M
• SPBio_001305
• Spectrum2_001443
• BSPBio_003021
• KBioGR_002504
• ACM 504847
• NCGC00095655-02
• ACM-504847
• CHEMBL1600484
• 504-84-7
• SCHEMBL437996
• 4-(Methylsulfonyl)-butyl isothiocyanate
• DivK1c_006728
• DTXSID30198449
• Spectrum_001235
• KBio3_002521
• SPECTRUM1501193
• KBio2_001715
• 4-methylsulfonylbutyl isothiocyanate
• FT-0693107
• ACM504847
• AKOS006282271
• Spectrum5_000598
• 1-isothiocyanato-4-methanesulfonylbutane
• CCG 38863
• 1-isothiocyanato-4-(methylsulfonyl)butane
• SpecPlus_000632
• KBioSS_001715
• Isothiocyanic acid, 4-(methylsulfonyl)butyl ester
• DTXCID10120940
• DB-216141

• Inchi： 1S/C6H11NO2S2/c1-11(8,9)5-3-2-4-7-6-10/h2-5H2,1H3
• InChI Key： WNCZPWWLBZOFJL-UHFFFAOYSA-N
• SMILES： S(C)(CCCCN=C=S)(=O)=O

Computed Properties

• Exact Mass: 193.02300
• Monoisotopic Mass: 193.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 385.5±25.0 °C at 760 mmHg
• Flash Point: 186.9°C
• Refractive Index: 1.531
• PSA: 86.97000
• LogP: 1.99480
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Erysolin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1759
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38; R42
• Packing Group：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones